Cas no 2172606-62-9 (2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid)

• Product Name: 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid
• CAS No: 2172606-62-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5975128
• PubChem ID: 165580029
• Update Time: 2025-10-28

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid
• 2172606-62-9
• 2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]cyclohexyl}acetic acid
• EN300-1530282

• Inchi： 1S/C28H32N2O5/c1-18(27(33)30-25-13-7-2-8-19(25)16-26(31)32)14-15-29-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,14,19,24-25H,2,7-8,13,15-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)/b18-14+
• InChI Key： IOTKRQQMHANIAZ-NBVRZTHBSA-N
• SMILES： OC(CC1CCCCC1NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid

Introduction to 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic Acid (CAS No. 2172606-62-9)

2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid, identified by its Chemical Abstracts Service number 2172606-62-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes an amide linkage, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclohexyl moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active agents.

The Fmoc group is particularly noteworthy, as it is commonly employed in peptide synthesis to protect the amino terminus of amino acids during solid-phase peptide assembly. The stability provided by the Fmoc group ensures that the peptide sequence is synthesized without unintended side reactions, making it an indispensable tool in synthetic organic chemistry. In the context of 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid, the Fmoc moiety likely serves a similar protective role, although its application may extend beyond peptide synthesis due to the compound's more complex structure.

The amide linkage in this compound is another critical feature, as amides are fundamental components of many biologically active molecules, including proteins and nucleic acids. The amide bond's stability and reactivity make it a versatile building block for designing molecules with specific biological activities. In particular, the combination of an amide and an Fmoc group suggests potential applications in drug discovery, where such structural motifs are often explored for their ability to modulate biological pathways.

The cyclohexyl ring in 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid contributes to the compound's steric bulk and may influence its solubility, bioavailability, and interactions with biological targets. Cyclohexyl-substituted compounds are frequently encountered in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. The presence of a methylbut-2-enamide side chain further adds complexity to the molecule, potentially influencing its pharmacokinetic properties and biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of complex molecules like 2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamidocyclohexyl}acetic acid with unprecedented precision. These tools have been instrumental in predicting how such compounds might interact with biological targets, such as enzymes and receptors, thereby guiding the design of novel therapeutic agents. For instance, virtual screening techniques have been used to identify potential binding sites on target proteins, allowing researchers to optimize the structure of CAS No. 2172606-62-9 for improved efficacy.

In addition to computational methods, experimental approaches have also played a crucial role in understanding the behavior of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and dynamics. These experimental data are essential for validating computational predictions and for guiding further synthetic modifications.

The synthesis of CAS No. 2172606-62-9 represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecules with precise control over their structural features. The challenge lies not only in assembling the individual components but also in ensuring that they are incorporated in the correct configuration. This requires careful selection of synthetic routes and conditions to minimize side reactions and maximize yield.

One particularly innovative aspect of this compound's synthesis is the use of transition metal-catalyzed reactions, which have become increasingly popular in modern organic chemistry due to their efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups into the molecular framework of CAS No. 2172606-62-9. These reactions allow for the formation of carbon-carbon bonds under mild conditions, often with high yields and excellent regioselectivity.

The potential applications of CAS No. 2172606-62-9 extend beyond basic research; it has significant implications for drug development and therapeutic intervention. Given its complex structural features, this compound may serve as a lead molecule for designing drugs targeting specific diseases or disorders. Its ability to interact with biological targets at a molecular level makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule drugs that can modulate protein-protein interactions (PPIs). PPIs play critical roles in many biological processes, making them attractive targets for therapeutic intervention. The unique structural features of CAS No. 2172606-62-9, including its amide linkage and cyclohexyl moiety, may enable it to disrupt or enhance PPIs, thereby influencing disease pathways.

Another area where this compound shows promise is in the development of enzyme inhibitors. Enzymes are essential biomolecules that catalyze numerous biochemical reactions; inhibiting specific enzymes can lead to therapeutic effects by disrupting metabolic pathways or signal transduction cascades. The presence of an Fmoc group suggests that this compound could be modified into a peptidomimetic inhibitor, which would be highly effective at targeting enzyme active sites.

The synthesis and characterization of CAS No. 2172606-62-9 also highlight the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists. Such collaborations are essential for translating basic research findings into tangible therapeutic benefits. By combining expertise from different fields, researchers can accelerate the discovery and development of novel drugs that address unmet medical needs.

Looking ahead, future research on CAS No. 2172606-62-9 may focus on exploring its pharmacological properties through preclinical studies using cell-based assays and animal models. These studies will provide valuable insights into its potential therapeutic applications and help determine optimal dosing regimens for clinical trials.

In conclusion,CAS No 2172606 - 62 - 9, specifically referred to as 2-{2 - 4 - ({(9H - fluoren - 9 - ylmethoxycarbonyl } amino ) - 2 - methylbut - 2 - enamidocyclohexyl } acetic acid, represents a remarkable example of how complex organic molecules can be designed and synthesized for biomedical applications . Its intricate structure , featuring an amide linkage , an Fmoc protecting group , and a cyclohexyl moiety , endows it with unique chemical properties that make it a versatile tool in pharmaceutical research . With ongoing advancements in synthetic chemistry , computational modeling , and drug discovery technologies , this compound holds great promise for developing innovative therapies that address various diseases . As research continues , we can expect further insights into its potential applications , paving the way for new treatments that improve human health .